Cas no 70609-63-1 (N-Dodecanoyl-proline mono sodiumsalt)

• Product Name: N-Dodecanoyl-proline mono sodiumsalt
• CAS No: 70609-63-1
• MF: C₁₇H₃₀NNaO₃
• MW: 319.414776325226
• CID: 59117
• PubChem ID: 44145922
• Update Time: 2025-04-18

N-Dodecanoyl-proline mono sodiumsalt Chemical and Physical Properties

Names and Identifiers

• Sodium 1-lauroyl-L-prolinate
• N-Dodecanoyl-L-proline monosodium salt
• N-DODECANOYL-PROLINE MONO SODIUM SALT
• sodium,(2S)-1-dodecanoylpyrrolidine-2-carboxylate
• sodium (2S)-1-(1-oxododecyl)-2-pyrrolidinecarboxylate
• sodium n-dodecanoyl-l-prolinate
• UNII-25RJI22N3T
• sodium (2S)-1-dodecanoylpyrrolidine-2-carboxylate
• A836934
• 25RJI22N3T
• EINECS 274-693-5
• Sodium lauroyl proline
• DTXSID70220894
• Q27253993
• SCHEMBL16344006
• NS00090973
• 70609-63-1
• L-PROLINE, 1-(1-OXODODECYL)-, SODIUM SALT (1:1)
• sodium;(2S)-1-dodecanoylpyrrolidine-2-carboxylate
• Sodium N-lauroylproline
• N-Dodecanoyl-proline mono sodiumsalt

• Inchi： 1S/C17H31NO3.Na/c1-2-3-4-5-6-7-8-9-10-13-16(19)18-14-11-12-15(18)17(20)21;/h15H,2-14H2,1H3,(H,20,21);/q;+1/p-1/t15-;/m0./s1
• InChI Key： SPZDDBQUYSHZDF-RSAXXLAASA-M
• SMILES： [Na+].O=C(CCCCCCCCCCC)N1CCC[C@H]1C(=O)[O-]

Computed Properties

• Exact Mass: 319.21200
• Monoisotopic Mass: 319.212
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 11
• Complexity: 323
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.4A^2

Experimental Properties

• PSA: 60.44000
• LogP: 2.58610

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives